N-(2-Bromophenyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide
N-(2-Bromophenyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide
Brand Name:
Vulcanchem
CAS No.:
4527-60-0
VCID:
VC0185986
InChI:
InChI=1S/C21H15BrN2OS/c1-13-10-11-20(26-13)19-12-15(14-6-2-4-8-17(14)23-19)21(25)24-18-9-5-3-7-16(18)22/h2-12H,1H3,(H,24,25)
SMILES:
CC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4Br
Molecular Formula:
C21H15BrN2OS
Molecular Weight:
423.3 g/mol
N-(2-Bromophenyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide
CAS No.: 4527-60-0
Main Products
VCID: VC0185986
Molecular Formula: C21H15BrN2OS
Molecular Weight: 423.3 g/mol
CAS No. | 4527-60-0 |
---|---|
Product Name | N-(2-Bromophenyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide |
Molecular Formula | C21H15BrN2OS |
Molecular Weight | 423.3 g/mol |
IUPAC Name | N-(2-bromophenyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide |
Standard InChI | InChI=1S/C21H15BrN2OS/c1-13-10-11-20(26-13)19-12-15(14-6-2-4-8-17(14)23-19)21(25)24-18-9-5-3-7-16(18)22/h2-12H,1H3,(H,24,25) |
Standard InChIKey | UARWOTIGJWTZFE-UHFFFAOYSA-N |
SMILES | CC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4Br |
Canonical SMILES | CC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4Br |
PubChem Compound | 1221927 |
Last Modified | Nov 11 2021 |
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